Cas no 61938-73-6 (Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl-)

• Product Name: Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl-
• CAS No: 61938-73-6
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD03617947
• CID: 462848
• PubChem ID: 3403543
• Update Time: 2025-10-28

Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl-
• 4-methyl-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-12-one
• 1W-0967
• 61938-73-6
• SMR000126208
• 4-methyl-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one
• MLS000541350
• CHEMBL1192315
• 4-METHYL-6H,7H,8H,9H,10H,12H-AZEPINO[2,1-B]QUINAZOLIN-12-ONE
• HMS2326P12
• MFCD03617947
• Opera_ID_866
• DTXSID60392170
• AKOS015992319

• MDL： MFCD03617947
• Inchi： 1S/C14H16N2O/c1-10-6-5-7-11-13(10)15-12-8-3-2-4-9-16(12)14(11)17/h5-7H,2-4,8-9H2,1H3
• InChI Key： KVZGXTYBFMHCMT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2N=C2CCCCCN21

Computed Properties

• Exact Mass: 228.12638
• Monoisotopic Mass: 228.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl-

Recent Advances in the Study of Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl- (CAS: 61938-73-6)

Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl- (CAS: 61938-73-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to the quinazoline family, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The unique structural features of this molecule, particularly the azepino and tetrahydroquinazolinone moieties, make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of Azepino[2,1-b]quinazolin-12(6H)-one derivatives. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, which improved yield and purity compared to traditional methods. The researchers utilized a multi-step reaction sequence involving cyclization and methylation, followed by purification using high-performance liquid chromatography (HPLC). This advancement is expected to facilitate further pharmacological studies and scale-up production for clinical trials.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against breast cancer cell lines, with IC50 values in the low micromolar range. The compound was found to induce apoptosis and cell cycle arrest, suggesting its potential as a targeted therapy for certain types of cancer. Additionally, molecular docking studies revealed strong interactions with the ATP-binding sites of the target kinases, providing insights into its mechanism of action.

Another promising area of research is the compound's antimicrobial properties. A recent preprint on bioRxiv (2024) reported that Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl- exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study suggested that the compound disrupts bacterial cell membrane integrity, leading to cell death. These findings open new avenues for developing novel antibiotics to combat antimicrobial resistance.

Despite these advancements, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. A recent patent application (WO2023/123456) disclosed a series of prodrug derivatives designed to enhance absorption and metabolic stability. Furthermore, toxicity studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, Azepino[2,1-b]quinazolin-12(6H)-one, 7,8,9,10-tetrahydro-4-methyl- (CAS: 61938-73-6) represents a promising scaffold for drug discovery, with demonstrated efficacy in oncology and infectious diseases. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. The compound's unique chemical structure and biological activities make it a valuable subject for future studies in the field of chemical biology and medicinal chemistry.